3-(2-(6-(4-chlorophenyl)-7-methyl-2-oxo-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamido)benzoic acid

• IUPAC Name: 3-[[2-[6-(4-chlorophenyl)-7-methyl-2-oxo-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C21H17ClN4O4/c1-11-18(12-5-7-14(22)8-6-12)25-26-16(20(28)24-19(11)26)10-17(27)23-15-4-2-3-13(9-15)21(29)30/h2-9,16H,10H2,1H3,(H,23,27)(H,24,28)(H,29,30)
• InChI Key: KSNVZNZCJFEDII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2NC(=O)C(N2N=C1C3=CC=C(C=C3)Cl)CC(=O)NC4=CC=CC(=C4)C(=O)O
• Molecular Formula: C21H17ClN4O4
• Molecular Weight: 424.8 g/mol

Description

3-(2-(6-(4-chlorophenyl)-7-methyl-2-oxo-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamido)benzoic acid is a useful research compound. Its molecular formula is C21H17ClN4O4 and its molecular weight is 424.84. The purity is usually 95%.
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Scientific Research Applications

Utility of Activated Nitriles in Synthesis

Activated nitriles, such as 4-(2-cyanoacetamido)benzoic acid, serve as key intermediates for synthesizing a range of heterocyclic compounds including thiazole, pyrazole, and oxazole derivatives. These compounds have been characterized by various analytical techniques and represent a versatile class for further chemical transformations (A. Fadda, M. Mukhtar, H. M. Refat, 2012).

Synthesis and Antimicrobial Activity

The synthesis of benzyl-3-(5-substituted phenyl-4,5-dihydro-1H-pyrazol-3-yl-amino)-6,8-dibromoquinazolin-4(3H) ones demonstrates the potential for antimicrobial activity within this class of compounds. These compounds have been evaluated for their in vitro antimicrobial properties, showcasing the relevance of such chemical structures in medicinal chemistry (NB Patel, JC Patel, GG Barat, 2010).

Heterocycles by Cascade Reactions

Thioureido-acetamides have been utilized in one-pot cascade reactions to synthesize various heterocycles, demonstrating excellent atom economy. This approach highlights the potential of utilizing specific chemical structures for generating complex heterocyclic compounds efficiently (J. Schmeyers, G. Kaupp, 2002).

Molecular Docking and Anti-diabetic Studies

The synthesis of benzimidazole-pyrazoline hybrid molecules has been conducted with a focus on their anti-diabetic potential, demonstrating the utility of molecular docking studies in identifying promising candidates for biological activity. These compounds show significant α-glucosidase inhibition activity, suggesting their potential in anti-diabetic drug development (Farhat Ibraheem et al., 2020).

Mechanism of Action

It’s worth noting that compounds with a pyrazole core, like the one in your compound, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These compounds have been synthesized and their structures verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .

The antileishmanial and antimalarial activities of these pyrazole derivatives have been evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice, respectively . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of some of these compounds .